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Compound of Interest

Compound Name: CUDC-427

Cat. No.: B612064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, handling, and storage

of a stock solution of CUDC-427, a potent and selective small molecule inhibitor of IAP

(Inhibitor of Apoptosis Protein) family members, using Dimethyl Sulfoxide (DMSO) as the

solvent. Adherence to these guidelines is crucial for ensuring the accuracy of experimental

results and maintaining laboratory safety.

Introduction
CUDC-427 (also known as GDC-0917) is a second-generation, pan-selective IAP antagonist

that mimics the endogenous mitochondrial protein Smac/DIABLO.[1] By binding to the BIR

(Baculoviral IAP Repeat) domains of IAPs such as XIAP, cIAP1, and cIAP2, CUDC-427
relieves the inhibition of caspases, thereby promoting apoptosis in cancer cells where IAPs are

often overexpressed.[1] Due to its hydrophobic nature, CUDC-427 is frequently dissolved in

DMSO for in vitro studies. Proper preparation and storage of the stock solution are critical to

maintain its stability and activity.

CUDC-427 Chemical Properties
A summary of the key chemical properties of CUDC-427 is presented in the table below for

easy reference.
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Property Value

Molecular Weight 564.70 g/mol

Molecular Formula C₂₉H₃₆N₆O₄S

CAS Number 1446182-94-0

Appearance Light yellow to yellow solid

Solubility in DMSO ≥ 60 mg/mL

Safety Precautions
3.1. Handling CUDC-427:

CUDC-427 is a potent small molecule inhibitor and should be handled with care.

Always work in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles,

and chemical-resistant gloves.

Avoid inhalation of the powder and direct contact with skin and eyes. In case of contact,

wash the affected area immediately with copious amounts of water.

3.2. Handling DMSO:

DMSO is a powerful solvent that can readily penetrate the skin and may carry dissolved

substances with it.

Wear nitrile gloves when handling DMSO. Be aware that DMSO can degrade some types of

gloves; inspect them regularly for any signs of degradation.

Use caution as DMSO is a combustible liquid. Keep it away from heat, sparks, and open

flames.

Store DMSO in a tightly sealed container in a cool, dry, and well-ventilated place.
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Experimental Protocol: Preparing a 10 mM CUDC-
427 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of CUDC-427 in DMSO. The

concentration can be adjusted based on experimental needs.

Materials:

CUDC-427 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial of CUDC-427 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: In a chemical fume hood, carefully weigh the desired amount of CUDC-427
powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 5.647 mg of CUDC-427.

Calculation:

Volume of DMSO (mL) = [Weight of CUDC-427 (mg) / (Molecular Weight of CUDC-427 (

g/mol ) * Desired Concentration (mM))] * 1000

Example: (5.647 mg / (564.70 g/mol * 10 mM)) * 1000 = 1 mL

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

CUDC-427 powder.
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Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary. Visually

inspect the solution to ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or amber

glass vials.

Storage: Store the aliquots at -20°C or -80°C. For long-term storage, -80°C is recommended.

Under these conditions, the stock solution is stable for at least one year.

Data Presentation
Parameter Recommendation

Stock Solution Concentration 10 mM (or as required)

Solvent Anhydrous DMSO

Short-term Storage -20°C (up to 1 year)

Long-term Storage -80°C (up to 2 years)

Freeze-Thaw Cycles Avoid

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of CUDC-427 and the experimental

workflow for preparing the stock solution.
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Caption: CUDC-427 Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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